Cas no 2444-29-3 (Benzene,1-methyl-2-(4-nitrophenoxy)-)

• Product Name: Benzene,1-methyl-2-(4-nitrophenoxy)-
• CAS No: 2444-29-3
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 272768
• PubChem ID: 17123
• Update Time: 2025-04-19

Benzene,1-methyl-2-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-(4-nitrophenoxy)-
• 1-methyl-2-(4-nitrophenoxy)benzene
• 2-Methylphenyl 4-nitrophenyl ether
• Ether, p-nitrophenyl o-tolyl
• DTXSID90179193
• Q27288743
• P-NITROPHENYL O-TOLYL ETHER
• 2444-29-3
• 2-METHYLPHENYL 4-NITROPHENYL ETHER [HSDB]
• Benzene, 1-methyl-2-(4-nitrophenoxy)-
• S6YC64171R
• UNII-S6YC64171R
• SCHEMBL4378038
• HSDB 2838

• Inchi： 1S/C13H11NO3/c1-10-4-2-3-5-13(10)17-12-8-6-11(7-9-12)14(15)16/h2-9H,1H3
• InChI Key： CUOZZRROMKDJFD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1C

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.218
• Boiling Point: 328.3°C at 760 mmHg
• Flash Point: 137.9°C
• Refractive Index: 1.596
• PSA: 52.37